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Compound of Interest

Compound Name: 1-Phenylanthracene

Cat. No.: B167696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenylanthracene is a polycyclic aromatic hydrocarbon that exhibits strong fluorescence,

making it a valuable tool for various sensing applications. Its fluorescence properties are

sensitive to the local environment, allowing for the detection and quantification of a range of

analytes and physical parameters. These application notes provide an overview of the

principles and detailed protocols for utilizing 1-Phenylanthracene as a fluorescent probe.

The sensing mechanism of 1-Phenylanthracene often relies on fluorescence quenching, a

process where the fluorescence intensity of the probe decreases in the presence of a specific

analyte (quencher).[1] This quenching can occur through various mechanisms, including

collisional (dynamic) quenching and the formation of a non-fluorescent ground-state complex

(static quenching).[1][2] The relationship between the fluorescence intensity and the quencher

concentration is typically described by the Stern-Volmer equation.[3]

Key Photophysical Properties
The utility of 1-Phenylanthracene as a fluorescent probe is underpinned by its photophysical

characteristics. While specific values can vary with the solvent and temperature, typical

properties are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b167696?utm_src=pdf-interest
https://www.benchchem.com/product/b167696?utm_src=pdf-body
https://www.benchchem.com/product/b167696?utm_src=pdf-body
https://www.benchchem.com/product/b167696?utm_src=pdf-body
https://www.researchgate.net/publication/342498390_Fluorescence_quenching_of_anthracene_by_aniline_in_two_solvents_S-V_plot_analysis
https://www.researchgate.net/publication/342498390_Fluorescence_quenching_of_anthracene_by_aniline_in_two_solvents_S-V_plot_analysis
https://pubmed.ncbi.nlm.nih.gov/33450234/
https://en.wikipedia.org/wiki/Stern%E2%80%93Volmer_relationship
https://www.benchchem.com/product/b167696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Range Reference

Molecular Formula C₂₀H₁₄ [4]

Molecular Weight 254.33 g/mol [4]

Excitation Wavelength (λex) ~360-380 nm [5]

Emission Wavelength (λem) ~400-450 nm [5]

Fluorescence Quantum Yield

(ΦF)

Can be high, dependent on

solvent and aggregation state.

For example, a derivative

showed a ΦF of 0.92 in

cyclohexane.

[4]

Fluorescence Lifetime (τ₀) ~3-6 ns [5]

Application 1: Sensing of Nitroaromatic Compounds
1-Phenylanthracene can be employed for the detection of electron-deficient nitroaromatic

compounds, which are common components in explosives. The sensing mechanism is based

on fluorescence quenching upon interaction with the nitroaromatic analyte.[2][6]

Signaling Pathway
The interaction between 1-Phenylanthracene and a nitroaromatic compound (quencher) leads

to a decrease in fluorescence intensity. This can be due to photoinduced electron transfer

(PET) from the excited state of 1-Phenylanthracene to the electron-accepting nitroaromatic

compound.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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